Cas no 2171972-57-7 (5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione)

• Product Name: 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione
• CAS No: 2171972-57-7
• MF: C₁₁H₁₈O₆S
• MW: 278.322022914886
• CID: 6560389
• PubChem ID: 165842988
• Update Time: 2025-08-02

5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione
• 2171972-57-7
• EN300-1459395
• 5-{1,4-dioxaspiro[4.5]decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione

• Inchi： 1S/C11H18O6S/c12-18(13)16-7-10(8-17-18)9-1-3-11(4-2-9)14-5-6-15-11/h9-10H,1-8H2
• InChI Key： BIIOBFXKQZKZCM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCC(CO1)C1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 278.08240946g/mol
• Monoisotopic Mass: 278.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.4Ų

Additional information on 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione

Comprehensive Overview of 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione (CAS No. 2171972-57-7)

5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione (CAS No. 2171972-57-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound features a unique spirocyclic structure combined with a dioxathiane moiety, making it a valuable intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug development, agrochemicals, and advanced materials.

The molecular structure of 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione includes a 1,4-dioxaspiro[4.5]decane ring system, which is known for its stability and versatility in chemical reactions. The presence of the dioxathiane-2,2-dione group further enhances its reactivity, allowing it to participate in various cyclization and functionalization processes. These properties make it a sought-after building block in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals and specialty chemicals.

One of the most discussed topics in recent years is the role of spirocyclic compounds in drug discovery. 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione fits into this trend, as its unique architecture can mimic natural product scaffolds, potentially leading to novel therapeutic agents. Researchers are exploring its use in targeting enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer, diabetes, and neurological disorders.

In the agrochemical sector, 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione is being investigated for its potential as a pesticide intermediate. Its ability to form stable derivatives with bioactive properties makes it a candidate for developing new crop protection agents. With the growing demand for sustainable agriculture, this compound could play a pivotal role in creating eco-friendly pest control solutions.

From a material science perspective, the spirocyclic and dioxathiane functionalities in this compound offer intriguing possibilities for designing advanced polymers and coatings. These materials could exhibit enhanced thermal stability, chemical resistance, and mechanical properties, making them suitable for high-performance applications in electronics, aerospace, and automotive industries.

The synthesis of 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione typically involves multi-step organic reactions, including cyclocondensation and oxidation processes. Recent advancements in green chemistry have also explored catalytic methods to improve the yield and reduce environmental impact. These innovations align with the global push toward sustainable chemical manufacturing.

Market trends indicate a rising demand for specialty chemicals like 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione, driven by the pharmaceutical and agrochemical industries. Companies are investing in R&D to explore its full potential, and patent filings related to its derivatives have seen a steady increase. This compound is poised to become a key player in the next generation of fine chemicals.

For researchers and manufacturers, understanding the physicochemical properties of 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione is essential. Its solubility, melting point, and stability under various conditions are critical parameters for its application in different fields. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this compound and ensure its purity.

In conclusion, 5-{1,4-dioxaspiro4.5decan-8-yl}-1,3,2lambda6-dioxathiane-2,2-dione (CAS No. 2171972-57-7) represents a fascinating area of study with broad implications across multiple industries. Its unique structural features and versatile reactivity make it a valuable asset in the quest for innovative solutions in medicine, agriculture, and materials science. As research continues to uncover new applications, this compound is likely to remain at the forefront of scientific and industrial advancements.